Cas no 1227502-60-4 (3-Bromo-2,4-difluoropyridine)

3-Bromo-2,4-difluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bromo and fluoro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The electron-withdrawing fluorine atoms improve stability and influence regioselectivity in nucleophilic substitutions. This compound is particularly valuable in the development of fluorinated heterocycles, which are critical in drug discovery due to their enhanced metabolic stability and bioavailability. High purity grades ensure consistent performance in demanding applications. Proper handling under inert conditions is recommended to preserve its reactivity and shelf life.

3-Bromo-2,4-difluoropyridine structure

Product Name:3-Bromo-2,4-difluoropyridine

CAS No:1227502-60-4

MF:C₅H₂BrF₂N

MW:193.976887226105

MDL:MFCD16609909

CID:1038443

PubChem ID:56604222

Update Time:2025-06-08

3-Bromo-2,4-difluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2,4-difluoropyridine
- QC-9427
- Pyridine, 3-bromo-2,4-difluoro-
- FCH1174285
- AK100698
- AX8241623
- ST24022703
- AKOS016001850
- MFCD16609909
- DS-3595
- AMY6422
- CS-0155602
- A891012
- DB-204226
- EN300-395285
- SCHEMBL15817465
- DTXSID50717818
- 1227502-60-4
- C71871
- SY115979
- MDL： MFCD16609909
- Inchi： 1S/C5H2BrF2N/c6-4-3(7)1-2-9-5(4)8/h1-2H
- InChI Key： IJHSRSSLIIGWOY-UHFFFAOYSA-N
- SMILES： BrC1C(=NC=CC=1F)F

Computed Properties

Exact Mass: 192.93400
Monoisotopic Mass: 192.93387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.1

Experimental Properties

PSA: 12.89000
LogP: 2.12230

3-Bromo-2,4-difluoropyridine Pricemore >>

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Fluorochem	069645-5g	3-Bromo-2,4-difluoropyridine	1227502-60-4	95%	5g	￡744.00	2022-03-01
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VD221-200mg	3-Bromo-2,4-difluoropyridine	1227502-60-4	95+%	200mg	961.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VD221-50mg	3-Bromo-2,4-difluoropyridine	1227502-60-4	95+%	50mg	384.0CNY	2021-08-04
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Chemenu	CM175303-1g	3-Bromo-2,4-difluoropyridine	1227502-60-4	95%	1g	$926	2021-08-05
Apollo Scientific	PC535031-250mg	3-Bromo-2,4-difluoropyridine	1227502-60-4	95+%	250mg	£33.00	2025-02-21
Apollo Scientific	PC535031-1g	3-Bromo-2,4-difluoropyridine	1227502-60-4	95+%	1g	£98.00	2025-02-21
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